Cas no 2411293-78-0 (3,5-Dimethyl-4-[4-(oxiran-2-ylmethoxy)phenyl]-1,2-oxazole)
3,5-Dimethyl-4-[4-(oxiran-2-ylmethoxy)phenyl]-1,2-oxazole Chemical and Physical Properties
Names and Identifiers
-
- Z3991577432
- 3,5-Dimethyl-4-[4-(oxiran-2-ylmethoxy)phenyl]-1,2-oxazole
- 3,5-dimethyl-4-{4-[(oxiran-2-yl)methoxy]phenyl}-1,2-oxazole
-
- Inchi: 1S/C14H15NO3/c1-9-14(10(2)18-15-9)11-3-5-12(6-4-11)16-7-13-8-17-13/h3-6,13H,7-8H2,1-2H3
- InChI Key: GDLVQDNOLICAEU-UHFFFAOYSA-N
- SMILES: O1CC1COC1C=CC(=CC=1)C1C(C)=NOC=1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 278
- XLogP3: 2.5
- Topological Polar Surface Area: 47.8
3,5-Dimethyl-4-[4-(oxiran-2-ylmethoxy)phenyl]-1,2-oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7562533-1.0g |
3,5-dimethyl-4-{4-[(oxiran-2-yl)methoxy]phenyl}-1,2-oxazole |
2411293-78-0 | 95.0% | 1.0g |
$0.0 | 2025-02-24 |
3,5-Dimethyl-4-[4-(oxiran-2-ylmethoxy)phenyl]-1,2-oxazole Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
Additional information on 3,5-Dimethyl-4-[4-(oxiran-2-ylmethoxy)phenyl]-1,2-oxazole
Research Brief on 3,5-Dimethyl-4-[4-(oxiran-2-ylmethoxy)phenyl]-1,2-oxazole (CAS: 2411293-78-0)
In recent years, the compound 3,5-Dimethyl-4-[4-(oxiran-2-ylmethoxy)phenyl]-1,2-oxazole (CAS: 2411293-78-0) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
The compound belongs to the class of oxazole derivatives, which are known for their diverse pharmacological properties. The presence of an epoxide (oxirane) moiety in its structure makes it particularly interesting for medicinal chemists, as epoxides are reactive functional groups that can serve as intermediates in the synthesis of more complex molecules or as pharmacophores in drug design. Recent studies have explored the synthetic pathways for this compound, with a focus on optimizing yield and purity for further biological evaluation.
One of the key areas of research involving 3,5-Dimethyl-4-[4-(oxiran-2-ylmethoxy)phenyl]-1,2-oxazole is its potential as an anti-inflammatory and anticancer agent. Preliminary in vitro studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibited inhibitory activity against NF-κB, a transcription factor implicated in chronic inflammatory diseases and cancer. The study highlighted the compound's potential as a lead molecule for further optimization.
Another significant aspect of research on this compound is its role as a building block in the synthesis of more complex bioactive molecules. The epoxide moiety allows for ring-opening reactions, enabling the introduction of various functional groups that can enhance pharmacological properties. Recent work has focused on derivatizing the compound to improve its solubility, bioavailability, and target specificity. For example, a 2024 study in Bioorganic & Medicinal Chemistry Letters described the synthesis of a series of derivatives with improved pharmacokinetic profiles.
Despite these promising findings, challenges remain in the development of 3,5-Dimethyl-4-[4-(oxiran-2-ylmethoxy)phenyl]-1,2-oxazole as a therapeutic agent. Issues such as stability, selectivity, and potential toxicity need to be addressed through comprehensive preclinical studies. Future research directions may include structure-activity relationship (SAR) studies to identify the most pharmacologically active derivatives, as well as in vivo evaluations to assess efficacy and safety.
In conclusion, 3,5-Dimethyl-4-[4-(oxiran-2-ylmethoxy)phenyl]-1,2-oxazole represents a promising scaffold in medicinal chemistry with potential applications in inflammation and oncology. Continued research efforts are warranted to fully explore its therapeutic potential and overcome existing challenges. This compound exemplifies the importance of oxazole derivatives in drug discovery and highlights the need for innovative synthetic and biological approaches in the field.
2411293-78-0 (3,5-Dimethyl-4-[4-(oxiran-2-ylmethoxy)phenyl]-1,2-oxazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)